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Compound of Interest

Compound Name: Red 27

Cat. No.: B1172320

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical substances like Red 27 is a critical component of laboratory safety and
regulatory compliance. This guide provides essential safety information and a step-by-step
operational plan for the disposal of D&C Red 27 and its related waste materials.

Immediate Safety and Handling Precautions

While D&C Red 27 Aluminum Lake is not classified as a hazardous substance under normal
conditions, it is imperative to handle it with care, as with all laboratory chemicals.[1][2] Airborne
organic pigment dust may present an explosion hazard.[2]

Personal Protective Equipment (PPE):

o Eye Protection: Wear safety glasses or goggles. In case of eye contact, rinse cautiously with
water for several minutes. If irritation persists, seek medical attention.[1]

e Hand Protection: Wear appropriate chemical-resistant gloves.

e Respiratory Protection: In areas with high dust concentration, a self-contained breathing
apparatus is recommended.[2]

e Protective Clothing: Wear a lab coat or other protective suit.[2]

Quantitative Safety Data Summary
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Parameter Value Source
Acute Toxicity (Oral) Category 5 [1]
Acute Toxicity (Inhalation) Category 5 [1]
Eye Damage/Irritation Category 2B [1]
Incompatible Materials Oxidizing and reducing agents [1]

Carbon monoxide, carbon
Hazardous Decomposition dioxide, oxides of nitrogen, [1]

toxic fumes

Step-by-Step Disposal Protocol

The disposal of Red 27 and its associated waste should be conducted in accordance with
institutional and local regulations. The following protocol provides a general framework for
proper disposal.

Experimental Protocol for Waste Segregation and Disposal:

o Waste Characterization: Determine if the Red 27 waste is mixed with other hazardous
materials. The U.S. Environmental Protection Agency (EPA) has listed non-wastewater
streams from the production of certain dyes and pigments as hazardous waste (K181).[3][4]
[5] This listing is based on the presence of specific constituents of concern, such as aniline,
above certain threshold levels.[3][4]

e Segregation:

o Solid Waste: Collect unused or expired Red 27 powder, contaminated personal protective
equipment (PPE), and other solid materials in a designated, clearly labeled hazardous
waste container.

o Liquid Waste: Collect solutions containing Red 27 in a separate, labeled hazardous waste
container. Do not empty into drains.[2]

o Sharps: Any chemically contaminated sharps (e.g., needles, broken glass) should be
disposed of in a labeled, puncture-resistant sharps container.
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» Container Management:

o Ensure all waste containers are properly sealed and stored in a designated hazardous
waste accumulation area.

o Label containers with "Hazardous Waste," the name of the chemical (Red 27), and the
accumulation start date.

e Disposal Request:

o Contact your institution's Environmental Health & Safety (EHS) department to arrange for
a hazardous waste pickup.[6]

o Provide a detailed inventory of the waste to the EHS personnel.

o Record Keeping: Maintain accurate records of the amount of Red 27 disposed of and the
date of disposal.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of Red 27
waste.
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Start: Red 27 Waste Generated

Assess Waste Composition

Mixed with other
hazardous chemicals?

Segregate Solid Waste Segregate Liquid Waste Segregate Sharps Waste

(Powder, contaminated PPE) (Solutions) (Contaminated needles, glass) Yes

Label as Hazardous Waste: Label as Hazardous Waste: Label as Hazardous Waste:
'Red 27 Solid' 'Red 27 Liquid' 'Red 27 Sharps'

Store in Designated
Hazardous Waste Area

Request EHS Pickup

End: Proper Disposal

Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of Red 27 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Proper Disposal of Red 27: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1172320#red-27-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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